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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218 Get Quote

Following a comprehensive search of publicly available scientific literature and databases, no

specific information was found for the compound designated NSC 245214. The search queries

for its mechanism of action, signaling pathways, and experimental data did not yield any

relevant results.

The performed searches retrieved information on other unrelated topics, such as:

The role of the mTOR signaling pathway in the proliferation and differentiation of neural stem

cells.[1]

The dual action of a different compound, NSC606985, on cell growth and apoptosis in

prostate cancer cells through PKCδ.[2]

A clinical trial (NCT04465214) using mobile sensor technology to assess symptoms in

cancer patients.[3]

An expired National Institutes of Health (NIH) grant (PAR-22-071) for the preclinical

translation of nanotechnology-based cancer interventions.[4]

The regulation of mTORC1 signaling in T cells via phosphorylation of TSC2.[5]

Conclusion:

At present, there is no available data in the public domain to construct an in-depth technical

guide or whitepaper on NSC 245214. Consequently, the core requirements of providing
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quantitative data summaries, detailed experimental protocols, and visualizations of signaling

pathways cannot be fulfilled.

It is possible that NSC 245214 is a very new compound, an internal designation not yet in the

public domain, or that the identifier is incorrect. Further investigation would require access to

internal or proprietary research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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